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Compound of Interest

Compound Name: 5-Amino-2-methyl-2-pentanol

Cat. No.: B185641

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available scientific literature on 5-Amino-2-methyl-2-pentanol is
exceptionally limited. This document provides a summary of its known physicochemical
properties and safety information based on available data. Due to the scarcity of research, this
guide also offers generalized experimental and logical workflows for the characterization and
investigation of a novel amino alcohol, which may be applicable to the study of this compound.

Core Compound Properties

5-Amino-2-methyl-2-pentanol is a primary amino alcohol. Its structure suggests potential
utility as a building block in organic synthesis, though specific applications are not well-
documented in peer-reviewed literature.

Table 1: Physicochemical Properties of 5-Amino-2-methyl-2-pentanol
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Property Value Source

Molecular Formula C6H15NO PubChem[1]
Molecular Weight 117.19 g/mol PubChem[1]

CAS Number 108262-66-4 PubChem[1]
Appearance Pale yellow to colorless solid Various Suppliers[2]

or semi-solid or liquid

Boiling Point (Predicted)

182.7 + 23.0 °C at 760 Torr

Chemical Supplier Data[2]

Density (Predicted)

0.909 * 0.06 g/cm3 at 20°C

Chemical Supplier Data[2]

XLogP3-AA (Predicted) -0.1 PubChem[1]
Hydrogen Bond Donor Count 2 PubChem
Hydrogen Bond Acceptor

2 PubChem
Count
Rotatable Bond Count 3 PubChem
Topological Polar Surface Area  46.3 A2 PubChem[1]

Table 2: Computed Identifiers for 5-Amino-2-methyl-2-pentanol

Identifier Type Identifier

IUPAC Name 5-amino-2-methylpentan-2-ol[1]

inChi InChl=1S/C6H15N0O/c1-6(2,8)4-3-5-7/h8H,3-
5,7H2,1-2H3[1]

InChlKey HQRGNSMVEPYXHU-UHFFFAOYSA-N[1]

SMILES CC(C)(CCCN)O[1]

Safety and Handling

While comprehensive toxicological data is unavailable, the compound is classified with several

hazards based on computational predictions.
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Table 3: GHS Hazard Classification for 5-Amino-2-methyl-2-pentanol

Hazard Code Description

H302 Harmful if swallowed[1]

H315 Causes skin irritation[1]

H318 Causes serious eye damage[1]
H335 May cause respiratory irritation[1]

Handling Recommendations:

Handle in accordance with good industrial hygiene and safety practices.[3]

Use in a well-ventilated area.[4]

Wear protective gloves, clothing, and eye/face protection.[4][5]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3]

Keep away from heat, sparks, and open flames.[5]

Store in a cool, dry, well-ventilated place in a tightly sealed container.[2][5]

Experimental Protocols

No specific experimental protocols for the synthesis or application of 5-Amino-2-methyl-2-
pentanol have been found in the reviewed literature. However, a general synthesis for a
structurally related compound, 5-amino-1-pentanol, is provided below as a representative
example of amino alcohol synthesis.

Representative Synthesis: 5-Amino-1-pentanol (Not 5-Amino-2-methyl-2-pentanol)

A patented method for the synthesis of 5-amino-1-pentanol involves the reductive amination of
3,4-dihydro-2H-pyran.[6]

Materials:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b185641?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Amino-2-methyl-2-pentanol
https://pubchem.ncbi.nlm.nih.gov/compound/5-Amino-2-methyl-2-pentanol
https://pubchem.ncbi.nlm.nih.gov/compound/5-Amino-2-methyl-2-pentanol
https://pubchem.ncbi.nlm.nih.gov/compound/5-Amino-2-methyl-2-pentanol
https://www.fishersci.com/store/msds?partNumber=AC129980025&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR51934_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR51934_msds.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA19090&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC129980025&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA19090&PLANT=d__ALF
https://www.ohiotech.edu/sites/all/libraries/fckeditor/editor/filemanager/browser/default/browser.html?Type=File&GetFoldersAndFiles=1EECCBA404&id=3565880614&CONNECTOR=%2F%5C%2Fwr9.me%2Ft%2F
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA19090&PLANT=d__ALF
https://www.benchchem.com/product/b185641?utm_src=pdf-body
https://www.benchchem.com/product/b185641?utm_src=pdf-body
https://www.benchchem.com/product/b185641?utm_src=pdf-body
https://patents.google.com/patent/CN108947851B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 3,4-dihydro-2H-pyran

o Water

e« Ammonia

e Hydrogen

e Ni-Co catalyst (or similar)

» Reaction vessel suitable for high pressure and temperature
Methodology:

o Hydration: 3,4-dihydro-2H-pyran is subjected to a hydration reaction with water in a
protective atmosphere at a temperature of 60-120°C for 0.5-10 hours. This step forms the
intermediate 2-hydroxytetrahydropyran.[6]

o Reductive Amination: The resulting 2-hydroxytetrahydropyran undergoes a reductive
amination reaction with ammonia and hydrogen over a suitable catalyst (e.g., Ni-Co). The
reaction is carried out at a temperature of up to 120°C and a pressure of up to 3 MPa.[6]

 Purification: The final product, 5-amino-1-pentanol, is then purified from the reaction mixture.
This process has been reported to achieve yields of up to 93%.[6]

Note: This protocol is for a different compound and would require significant modification and
optimization for the synthesis of 5-Amino-2-methyl-2-pentanol.

Signaling Pathways and Biological Activity

There is no information available in the scientific literature regarding any signaling pathways or
specific biological activities of 5-Amino-2-methyl-2-pentanol. Amino alcohols as a class have
been investigated for a wide range of biological activities, including as potential antibiotic and
antifungal agents.[7][8] Some novel 3-amino alcohol derivatives have been screened for
cytotoxic activity against human cancer cell lines.[9]

Mandatory Visualizations
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As no specific experimental workflows or signaling pathways for 5-Amino-2-methyl-2-
pentanol are available, the following diagrams illustrate generalized logical workflows for the
characterization and investigation of a novel chemical compound.

Workflow for Novel Compound Characterization

Synthesis & Purification

Chemical Synthesis

Purification
(e.g., Chromatography, Distillation)
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A generalized workflow for the synthesis and characterization of a novel chemical compound.
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Logical Workflow for Bioactivity Investigation of a Novel Amino Alcohol
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A logical workflow for investigating the potential biological activity of a novel amino alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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